Cas no 62679-60-1 (2,4-Heptanedione, 1,1-difluoro-6-methyl-)

• Product Name: 2,4-Heptanedione, 1,1-difluoro-6-methyl-
• CAS No: 62679-60-1
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 435483
• PubChem ID: 23005499
• Update Time: 2025-04-19

2,4-Heptanedione, 1,1-difluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Heptanedione, 1,1-difluoro-6-methyl-
• 1,1-difluoro-6-methylheptane-2,4-dione
• DTXSID20629671
• AKOS004115379
• 62679-60-1

• Inchi： 1S/C8H12F2O2/c1-5(2)3-6(11)4-7(12)8(9)10/h5,8H,3-4H2,1-2H3
• InChI Key： VPCAUVRCZCWVTI-UHFFFAOYSA-N
• SMILES： FC(C(CC(CC(C)C)=O)=O)F

Computed Properties

• Exact Mass: 178.08056
• Monoisotopic Mass: 178.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14